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Compound Name: Rhenium

Cat. No.: B1218776 Get Quote

This document provides a comprehensive overview of the history, discovery, and fundamental

properties of the element Rhenium (Re). It is intended for researchers, scientists, and

professionals in drug development who require a detailed understanding of this rare and

significant transition metal.

Historical Overview: The Path to Discovery
The identification of Rhenium was a culmination of theoretical prediction and meticulous

experimental work, marking the discovery of the last stable, naturally-occurring element in the

periodic table.[1]

1.1 Early Predictions

The existence of an element with atomic number 75 was anticipated long before its actual

discovery. Dmitri Mendeleev's formulation of the periodic table in 1869 left gaps for then-

unknown elements, including two below manganese.[1] He termed the element expected to be

at position 75 "dvi-manganese". Later, in 1913, Henry Moseley's work on X-ray spectroscopy

provided a firm experimental basis for the concept of atomic number.[2] His law established a

direct relationship between an element's X-ray frequency and its atomic number, allowing him

to identify specific gaps in the periodic table, including the one for element 75.[2][3][4]

1.2 Initial Claims and Final Discovery
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In 1908, Japanese chemist Masataka Ogawa announced the discovery of element 43, which

he named "nipponium".[5] However, a later re-examination of his work suggested he had

actually found element 75, Rhenium, but had misidentified it.[1][5]

The definitive discovery of Rhenium was made in 1925 by German chemists Walter Noddack,

Ida Tacke (later Noddack), and Otto Berg.[1][6][7] They detected the element using X-ray

spectroscopy in platinum ores and minerals such as columbite, gadolinite, and molybdenite.[8]

[9] The discovery filled the final vacant spot for a stable element in the periodic table.[1] The

team named the element Rhenium, derived from Rhenus, the Latin name for the Rhine River,

in honor of the region where the discovery was made.[1][6][7]

Timeline of Rhenium's Discovery

1869
Mendeleev predicts 'dvi-manganese'

1913
Moseley confirms gap for element 75
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A simplified timeline of the key events leading to the discovery of Rhenium.

Properties of Rhenium
Rhenium is a silvery-white, heavy, third-row transition metal in group 7 of the periodic table.[5]

It is one of the rarest elements in the Earth's crust, with an average concentration of about 1

part per billion.[5][10] It possesses one of the highest melting points and boiling points of all

elements.[5]

2.1 Physical and Chemical Data

The fundamental physical and chemical properties of Rhenium are summarized below.
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Property Value

Atomic Number 75

Atomic Symbol Re

Standard Atomic Weight 186.207 u[5]

Electron Configuration [Xe] 4f¹⁴ 5d⁵ 6s²[11]

Density (near r.t.) 21.03 g/cm³[10]

Melting Point 3186 °C / 5767 °F[11][12]

Boiling Point 5596 °C / 10105 °F[10][11]

Crystal Structure Hexagonal Close-Packed[5][6]

Appearance Silvery-grayish white metallic luster[5][6]

Oxidation States -3, -1, 0, +1, +2, +3, +4, +5, +6, +7[5][11]

2.2 Mechanical and Thermal Data

Rhenium's mechanical hardness and thermal stability are key to its industrial applications.

When annealed, it is very ductile and can be bent, coiled, or rolled.[6][9]
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Property Value

Mechanical Properties

Tensile Strength (annealed) 1070 MPa[10][13]

Yield Strength (annealed) 290 MPa[10][13]

Modulus of Elasticity 469 GPa[10][13]

Shear Modulus 176 GPa[10][13]

Poisson's Ratio 0.296[10][13]

Brinell Hardness 165[10][13]

Thermal Properties

Thermal Conductivity 39.6 W/m·K[10]

Thermal Expansion Coeff. 6.12 µm/m·°C (at 500°C)[10]

Experimental Protocols for Discovery and Isolation
The discovery of Rhenium was a testament to the power of X-ray spectroscopy and required

an arduous extraction process to isolate the element.

3.1 Detection Methodology

The primary technique used by Noddack, Tacke, and Berg for the detection of element 75 was

X-ray emission spectroscopy.[8][14]

Sample Preparation: The team analyzed a variety of minerals where neighboring elements

were known to exist, including platinum ores, columbite, and molybdenite (MoS₂).[8][9]

Electron Bombardment: The mineral samples were bombarded with a beam of electrons.

This process excites the core-level electrons in the atoms of the sample.

X-ray Emission: As the excited electrons relax to their ground state, they emit X-rays with

characteristic wavelengths unique to each element present.
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Spectral Analysis: By analyzing the resulting X-ray spectrum, the team identified faint peaks

at wavelengths that corresponded to the theoretical predictions for element 75, based on

Moseley's law.[8][14]

3.2 Isolation Protocol

After detecting Rhenium, the team faced the significant challenge of isolating a tangible

amount. They determined that molybdenite was a relatively rich source.[1][14] The isolation of

the first gram of Rhenium in 1928 was a monumental effort.[5][9]

Ore Processing: Approximately 660 kg of Norwegian molybdenite ore was processed.[1][5]

[9][14]

Roasting: The molybdenite ore was roasted. During this process, the Rhenium impurity was

oxidized to Rhenium(VII) oxide (Re₂O₇), which is volatile.[5]

Flue Dust Collection: The volatile Re₂O₇ was carried away in the flue gases and collected

from the resulting flue dust.[5]

Leaching and Precipitation: The collected dust was leached to dissolve the Rhenium
compounds. The element was then precipitated from the solution as ammonium perrhenate

(NH₄ReO₄).[6]

Reduction to Metal: The purified ammonium perrhenate was then reduced with hydrogen gas

at elevated temperatures to produce pure Rhenium metal powder.[12]

This extensive process yielded just one gram of Rhenium, highlighting the element's extreme

rarity.[1][5][9]
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Experimental Workflow for Rhenium Isolation

Select Mineral Ore
(e.g., Molybdenite)

Roast 660 kg of Ore
to Volatilize Rhenium Oxide

Collect Flue Gases
and Dust

Leach Dust to Dissolve
Rhenium Compounds

Precipitate as
Ammonium Perrhenate (NH₄ReO₄)

Reduce with Hydrogen
at High Temperature

Isolate 1g of
Rhenium Metal Powder

Click to download full resolution via product page

Workflow diagram illustrating the isolation of Rhenium from molybdenite ore.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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